Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(6-piperidin-1-ylpyrimidin-4-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H22N4O3S/c1-26-19(25)14-5-7-15(8-6-14)22-17(24)12-27-18-11-16(20-13-21-18)23-9-3-2-4-10-23/h5-8,11,13H,2-4,9-10,12H2,1H3,(H,22,24)
• InChI Key: MOCQAXUVGAPVSM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=NC(=C2)N3CCCCC3
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. The compound also contains a piperidinyl group and a benzoate group.

Scientific Research Applications

Synthesis and Biological Activity

Research into similar compounds often involves the synthesis of novel heterocyclic compounds with potential anti-inflammatory and analgesic properties. For instance, the synthesis of various heterocyclic compounds derived from visnaginone and khellinone demonstrated significant cyclooxygenase-2 (COX-2) inhibitory activity, alongside analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antineoplastic Applications

Compounds with structural similarities to "Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate" are being investigated for their potential as antineoplastic agents. For example, flumatinib, a tyrosine kinase inhibitor, is under clinical trials for treating chronic myelogenous leukemia, with studies focusing on its metabolism in humans to determine the main metabolic pathways after oral administration (Gong et al., 2010).

Cholesterol Metabolism

The development of compounds targeting specific biological pathways, such as acyl-coenzyme A: cholesterol O-acyltransferase-1 (ACAT-1), is another area of interest. The discovery of potent inhibitors like K-604, which exhibits significant selectivity and improved pharmacokinetics, exemplifies the research into therapeutics for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Herbicidal Activity

The exploration of new herbicides is also a significant application of such research. Studies on compounds like KIH-6127 against barnyard grass demonstrate the agricultural relevance of synthesizing and testing new chemical entities for herbicidal efficacy (Tamaru et al., 1997).

Anticancer and Antitumor Agents

Further, the synthesis of analogues like 5-deazaaminopterin and folic acid for their anticancer activities underscores the potential of these compounds in medical research, revealing significant in vitro and in vivo efficacy (Su et al., 1986).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit protein kinase b (pkb or akt), an important component of intracellular signaling pathways regulating growth and survival .

Mode of Action

Related compounds have been shown to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate likely affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway, given the role of PKB in this pathway . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Similar compounds have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .

Result of Action

Related compounds have been shown to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Action Environment

The bioavailability and efficacy of similar compounds can be influenced by factors such as metabolism and clearance rates .